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Compound of Interest

Compound Name: Apritone

Cat. No.: B1237439

For laboratory professionals engaged in drug development and scientific research, ensuring a
safe environment is paramount. This guide provides essential safety and logistical information
for the handling of Apritone, a common fragrance ingredient also used in various chemical
syntheses. Adherence to these procedures will minimize risk and ensure compliant disposal.

Immediate Safety and Hazard Information

Apritone is classified as a skin irritant and is very toxic to aquatic life.[1] It is a combustible
liquid and should be handled with appropriate care.

Primary Hazards:
o Skin Irritation: Causes skin irritation upon direct contact.
o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the recommended PPE for handling Apritone.
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PPE Category

Item

Specifications

Hand Protection

Chemical Resistant Gloves

Material: Butyl rubber or
Viton® for full contact. Nitrile
gloves may be suitable for
splash protection but should
be replaced immediately upon
contamination. Thickness: >0.7
mm for Butyl rubber.
Breakthrough Time: >480
minutes for Butyl rubber for full
contact; >120 minutes for

Viton® for splash contact.

Eye Protection

Safety Goggles or Face Shield

Chemical splash goggles
should be worn.[2] A face
shield is recommended when
there is a significant risk of
splashing.[2][3]

Body Protection

Laboratory Coat

A standard long-sleeved lab

coat is required.[3]

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
aerosols are generated or
ventilation is poor, a respirator

may be necessary.

Operational Plan for Handling Apritone

A systematic approach to handling Apritone from receipt to disposal is crucial for safety and

efficiency.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

e Storage: Store in a cool, dry, well-ventilated area away from heat and sources of ignition.

Keep the container tightly closed.
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e Segregation: Store away from incompatible materials such as strong oxidizing agents.

Handling and Use

» Ventilation: Always handle Apritone in a well-ventilated area, preferably within a chemical
fume hood.[4]

o PPE: Don the appropriate PPE as detailed in the table above before handling.

» Dispensing: When transferring or dispensing, avoid splashing and the generation of
aerosols.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[2][5] Do not eat, drink, or smoke in the handling area.[5]
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Caption: Workflow for Safe Handling of Apritone.
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Emergency Procedures
Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate spill area.
o Ventilate: Ensure the area is well-ventilated. If the spill is large, work upwind.

o Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain
the spill.[1]

o Collect: Carefully scoop up the absorbent material and place it into a labeled, sealed
container for hazardous waste disposal.

o Decontaminate: Clean the spill area with soap and water.

First Aid

o Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area with
plenty of soap and water for at least 15 minutes.[3][6] Seek medical attention if irritation
persists.[1][6]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[3] Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
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Caption: Emergency Spill Response Workflow.
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Disposal Plan

Proper disposal of Apritone and its contaminated waste is crucial to prevent environmental
harm.

Waste Collection

o Segregation: Collect all Apritone waste, including contaminated absorbents and PPE, in a
dedicated and clearly labeled hazardous waste container.

o Container: Use a chemically resistant container with a secure lid. Do not mix with other
waste streams unless compatible.

e Labeling: The container must be labeled as "Hazardous Waste" and include the name
"Apritone" and the associated hazards (Skin Irritant, Flammable).

Disposal Procedure

o Consult Regulations: Adhere to all local, state, and federal regulations for hazardous waste
disposal.

» Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company.

» Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., ethanol or
acetone). The rinsate should be collected and disposed of as hazardous waste. Once
cleaned, the container can be disposed of as regular waste, with the label defaced.[7]

By implementing these comprehensive safety and handling procedures, researchers and
scientists can confidently work with Apritone while minimizing risks to themselves and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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